Cas no 7341-24-4 ((2-methylphenyl)methanethiol)

• Product Name: (2-methylphenyl)methanethiol
• CAS No: 7341-24-4
• MF: C₈H₁₀S
• MW: 138.230000972748
• MDL: MFCD00022074
• CID: 572025
• PubChem ID: 288028
• Update Time: 2025-10-31

(2-methylphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanethiol,2-methyl-
• (2-methylphenyl)methanethiol
• o-Methyl-alpha-toluenethiol
• 2-Methylbenzyl mercaptan
• 2-methylbenzylthiol
• o-methylbenzyl mercaptan
• o-tolylmethanethiol
• 2-Methylbenzylmercaptan
• SCHEMBL842314
• AS-58313
• NSC 148323
• NSC-148323
• PJUDFYDAJBQPEA-UHFFFAOYSA-N
• o-tolyl-methanethiol
• FT-0604641
• 7341-24-4
• NSC148323
• 2-Methylbenzenemethanethiol
• MFCD00022074
• DTXSID60302072
• AT13699
• AKOS000199988
• EN300-21106
• DB-055761

• MDL： MFCD00022074
• Inchi： 1S/C8H10S/c1-7-4-2-3-5-8(7)6-9/h2-5,9H,6H2,1H3
• InChI Key： PJUDFYDAJBQPEA-UHFFFAOYSA-N
• SMILES： SCC1C=CC=CC=1C

Computed Properties

• Exact Mass: 138.05000
• Monoisotopic Mass: 138.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 1A^2

Experimental Properties

• Density: 1.015
• Boiling Point: 56-58℃/5mm
• Flash Point: 86.8°C
• Refractive Index: 1.5720
• PSA: 38.80000
• LogP: 2.42480
• Sensitiveness: Air Sensitive

(2-methylphenyl)methanethiol Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on (2-methylphenyl)methanethiol

Chemical Profile of (2-methylphenyl)methanethiol (CAS No. 7341-24-4)

(2-methylphenyl)methanethiol, identified by the Chemical Abstracts Service Number (CAS No.) 7341-24-4, is a significant organic compound with a unique molecular structure and diverse potential applications in the field of chemical and pharmaceutical research. This compound, featuring a thiolic group attached to a benzene ring substituted with a methyl group, exhibits intriguing chemical properties that make it a subject of interest in various scientific studies.

The molecular formula of (2-methylphenyl)methanethiol is C₈H₉S, reflecting its composition of eight carbon atoms, nine hydrogen atoms, and one sulfur atom. The presence of the thiolic (-SH) functional group imparts distinct reactivity and interaction capabilities to the molecule. This reactivity is particularly valuable in synthetic chemistry, where such compounds often serve as intermediates or key building blocks for more complex molecules.

In recent years, research into thiolic compounds has gained considerable attention due to their role in various biological and chemical processes. The thiol group is known for its ability to participate in redox reactions, making it relevant in studying oxidative stress and antioxidant mechanisms. Furthermore, thiols are frequently employed in drug design due to their capacity to form stable disulfide bonds, which are crucial in the stabilization of protein structures and have implications in therapeutic applications.

One of the most compelling aspects of (2-methylphenyl)methanethiol is its potential application in pharmaceutical research. Studies have begun to explore its interactions with biological targets, particularly enzymes and receptors, which could lead to the development of new therapeutic agents. The compound's structural features, including the aromatic ring and the methyl substituent, contribute to its binding affinity and specificity, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions. Researchers are leveraging these tools to predict how (2-methylphenyl)methanethiol might interact with biological systems. Such simulations can help identify potential lead compounds for drug development by evaluating their binding affinities and structural complementarity with target proteins. This approach has significantly accelerated the discovery process in medicinal chemistry.

The synthesis of (2-methylphenyl)methanethiol is another area where innovation has been notable. Traditional synthetic routes often involve challenging steps that require careful optimization. However, modern methodologies have introduced more efficient and scalable processes. For instance, catalytic hydrogenation and cross-coupling reactions have been refined to provide access to thiolic compounds with higher yields and purity. These improvements are essential for ensuring that researchers have access to sufficient quantities of high-quality material for their studies.

The role of thiols in material science is also emerging as a critical area of investigation. Beyond their biological significance, these compounds exhibit unique properties that make them useful in materials such as corrosion inhibitors, lubricants, and even electronic materials. The ability of thiols to form self-assembled monolayers on surfaces has led to novel applications in nanotechnology and surface engineering. This versatility underscores the importance of compounds like (2-methylphenyl)methanethiol in interdisciplinary research.

In conclusion, (2-methylphenyl)methanethiol (CAS No. 7341-24-4) represents a compound with substantial potential across multiple domains of chemistry and biology. Its unique structure and reactivity make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As scientific understanding continues to evolve, the applications of this compound are likely to expand further, driven by both fundamental research discoveries and technological advancements.